Cas no 68840-79-9 (2-[(4-CHLOROPHENYL)METHYL]HEXAHYDRO-1H-AZEPINE)
68840-79-9 structure
Product Name:2-[(4-CHLOROPHENYL)METHYL]HEXAHYDRO-1H-AZEPINE
CAS No:68840-79-9
MF:C13H18ClN
MW:223.741722583771
CID:972253
PubChem ID:3933809
Update Time:2025-04-19
2-[(4-CHLOROPHENYL)METHYL]HEXAHYDRO-1H-AZEPINE Chemical and Physical Properties
Names and Identifiers
-
- 2-[(4-CHLOROPHENYL)METHYL]HEXAHYDRO-1H-AZEPINE
- 2-[(4-chlorophenyl)methyl]azepane
- 68840-79-9
- 2-(4-Chlorobenzyl)azepane
- 2-(4-chlorobenzyl)perhydroazepine
- OFYXLEPTLFZDDA-UHFFFAOYSA-N
- AKOS011833508
- SCHEMBL11474398
- DTXSID50398065
-
- Inchi: 1S/C13H18ClN/c14-12-7-5-11(6-8-12)10-13-4-2-1-3-9-15-13/h5-8,13,15H,1-4,9-10H2
- InChI Key: OFYXLEPTLFZDDA-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)CC1CCCCCN1
Computed Properties
- Exact Mass: 223.1127773g/mol
- Monoisotopic Mass: 223.1127773g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 175
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 12Ų
2-[(4-CHLOROPHENYL)METHYL]HEXAHYDRO-1H-AZEPINE Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
68840-79-9 (2-[(4-CHLOROPHENYL)METHYL]HEXAHYDRO-1H-AZEPINE) Related Products
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